Cas no 422569-47-9 (Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-, ethyl ester)

• Product name: Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-, ethyl ester
• CAS No: 422569-47-9
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 3981820

Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-, ethyl ester
• Benzoic acid, 3,5-bis(3-hydroxy-1-propyn-1-yl)-, ethyl ester

• Inchi： 1S/C15H14O4/c1-2-19-15(18)14-10-12(5-3-7-16)9-13(11-14)6-4-8-17/h9-11,16-17H,2,7-8H2,1H3
• InChI Key： TWQIMANIZVQMFX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(C#CCO)=CC(C#CCO)=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 482.0±45.0 °C(Predicted)
• pka: 12.55±0.10(Predicted)